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Compound of Interest

Compound Name: Fmoc-Pro-OH-15N

Cat. No.: B11929860 Get Quote

Essential Safety and Handling Guide for Fmoc-
Pro-OH-15N
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Fmoc-
Pro-OH-15N, a non-hazardous, isotopically labeled amino acid commonly utilized in peptide

synthesis. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring the integrity of your research.

Hazard Assessment and Personal Protective
Equipment (PPE)
While Fmoc-Pro-OH-15N is not classified as a hazardous substance, standard laboratory

precautions should always be observed to minimize exposure and prevent contamination. A

thorough risk assessment should be conducted before beginning any procedure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and potential

splashes. Should conform to

ANSI Z87.1 standards.[1]

Face Shield

Recommended when there is

a significant risk of splashing.

[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are standard for

preventing skin contact.[2][3]

Gloves should be inspected

before use and disposed of

properly after handling the

chemical.[4][5]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin.[1][2]

[3]

Respiratory Protection Dust Mask (e.g., N95)

Recommended when handling

the solid powder to avoid

inhalation of fine particles,

especially when weighing.[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for Fmoc-Pro-OH is presented below. The properties of

the 15N-labeled variant are comparable.
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Property Value

Molecular Weight 337.37 g/mol

Melting Point 117-118 °C[6][7]

Form White to light yellow crystalline powder[6]

Solubility

Soluble in DMF, NMP, methanol, chloroform,

dichloromethane, ethyl acetate, DMSO, and

acetone.[6][7][8]

Storage Temperature -20°C for long-term storage.[1]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard procedure for handling Fmoc-Pro-OH-15N from receipt to

use in a typical laboratory setting, such as for solid-phase peptide synthesis (SPPS).

Step 1: Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or compromised

seals.

Storage: For long-term storage, keep the container tightly sealed at -20°C in a desiccated

environment, protected from light.[1]

Equilibration: Before use, allow the container to equilibrate to room temperature in a

desiccator to prevent moisture condensation.[2]

Step 2: Weighing and Dissolution

Ventilation: Perform all manipulations of the solid compound, especially weighing, in a well-

ventilated area or a chemical fume hood to minimize inhalation of dust.[3][9]

Personal Protective Equipment: At a minimum, wear a lab coat, safety goggles, and nitrile

gloves. A dust mask is recommended when handling the powder.[1][2]
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Dissolution: Dissolve Fmoc-Pro-OH-15N in an appropriate solvent such as

Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) for use in peptide synthesis.[6]

[7]

Step 3: Use in Experimental Procedures (e.g., Solid-Phase Peptide Synthesis)

Environment: Conduct the synthesis in a certified fume hood.[9]

Coupling Reaction: The dissolved Fmoc-Pro-OH-15N is added to the solid-phase support

(resin) to be coupled to the growing peptide chain.

Fmoc Deprotection: The Fmoc protecting group is removed using a mild base, typically a

solution of piperidine in DMF, to allow for the next amino acid to be coupled.[10][11]

Disposal Plan
All waste materials containing Fmoc-Pro-OH-15N must be treated as chemical waste and

disposed of according to institutional and local regulations.

Solid Waste:

Unused Product: Unused or expired solid Fmoc-Pro-OH-15N should be collected in a

designated and clearly labeled hazardous waste container.[3]

Contaminated Materials: All materials that have come into contact with the chemical, such as

gloves, weighing paper, and pipette tips, should be placed in the same designated

hazardous waste container.[2][3]

Liquid Waste:

Contaminated Solutions: Solutions containing Fmoc-Pro-OH-15N and solvents like DMF

should be collected in a separate, appropriately labeled hazardous waste container for liquid

chemical waste. Do not pour down the drain.[3]

Container Labeling:

Waste containers must be clearly labeled with the full chemical name ("Fmoc-Pro-OH-15N")

and the words "Hazardous Waste".[3]
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Experimental Workflow Diagram
The following diagram illustrates the general workflow for handling Fmoc-Pro-OH-15N in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11929860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Handling Workflow for Fmoc-Pro-OH-15N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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